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A comprehensive technical guide for researchers, scientists, and drug development

professionals on the properties and experimental applications of Antimony-121.

This guide provides an in-depth overview of Antimony-121 (¹²¹Sb), a stable, non-radioactive

isotope of the element antimony. Due to its unique nuclear properties, ¹²¹Sb serves as a crucial

material in various scientific and research applications, ranging from the production of medical

radioisotopes to advanced materials science studies. This document will detail its fundamental

characteristics, outline key experimental uses, and provide procedural insights for its

application in a laboratory setting.

Core Properties of Antimony-121
Antimony-121 is one of two naturally occurring stable isotopes of antimony, the other being

Antimony-123. It is the more abundant of the two.[1][2][3] Unlike radioactive isotopes, ¹²¹Sb

does not undergo spontaneous decay, making it a safe and stable material for a variety of

experimental uses without the need for stringent radiological handling protocols.[4][5] Its

stability also ensures that experiments are not affected by changes in isotopic composition over

time.

The key physical and nuclear properties of Antimony-121 are summarized in the table below

for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b078218?utm_src=pdf-interest
https://www.benchchem.com/product/b078218?utm_src=pdf-body
https://www.benchchem.com/product/b078218?utm_src=pdf-body
https://www.benchchem.com/product/b078218?utm_src=pdf-body
https://www.benchchem.com/product/b078218?utm_src=pdf-body
https://pubs.aip.org/aip/jcp/article/59/8/4468/533471/Mossbauer-spectroscopy-of-121Sb-in-adduct
https://imserc.northwestern.edu/guide/eNMR/chem/Sb.html
https://www.youtube.com/watch?v=CLs39Bagotg
https://pubs.aip.org/aip/jcp/article/51/5/2010/214901/121Sb-Isomer-Shifts-in-Antimony-Halides
https://www.researchgate.net/publication/273510079_121Sb_Mossbauer_Spectra_of_Hypervalent_Complexes_Having_an_Antimony-transition_Metal_Bond_and_Partial_Quadrupole_Coupling_Constants
https://www.benchchem.com/product/b078218?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Symbol ¹²¹Sb

Atomic Number (Z) 51

Mass Number (A) 121

Atomic Mass 120.9038157 u

Natural Abundance 57.21%

Neutron Number (N) 70

Stability Stable

Nuclear Spin (I) 5/2+

Quadrupole Moment -0.36 barns

Magnetic Moment +3.3580 µN

Experimental Applications of Antimony-121
The stable nature and specific nuclear characteristics of Antimony-121 make it a valuable

precursor and analytical target in several advanced scientific fields. Its primary applications are

in the production of medical radioisotopes and in specialized spectroscopic techniques.

Production of Medical Radioisotopes
A significant application of Antimony-121 is its use as a target material in particle accelerators

for the production of medically important radioisotopes. While stable itself, when bombarded

with high-energy particles, ¹²¹Sb can be transmuted into radioactive isotopes that have

diagnostic and therapeutic uses in nuclear medicine.

Production of Iodine-124 (¹²⁴I):

Iodine-124 is a positron-emitting radionuclide with a relatively long half-life (4.18 days), making

it suitable for positron emission tomography (PET) imaging of slow biological processes.[6][7]

[8] One of the production routes for ¹²⁴I involves the alpha particle bombardment of an

Antimony-121 target.[6][9]
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Nuclear Reaction: ¹²¹Sb(α,n)¹²⁴I

Production of Antimony-122 (¹²²Sb):

Antimony-122 is a radioisotope that can be used as a gamma ray and neutron source. It is

produced by neutron capture from Antimony-121 in a nuclear reactor.[10]

Nuclear Reaction: ¹²¹Sb(n,γ)¹²²Sb

The following diagram illustrates the logical workflow for the production of Iodine-124 using an

Antimony-121 target.
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Workflow for Iodine-124 Production

Antimony-121 Nuclear Magnetic Resonance (NMR)
Spectroscopy
Antimony-121 is an NMR-active nucleus, which allows for its use in solid-state Nuclear

Magnetic Resonance (NMR) spectroscopy. This technique provides detailed information about

the local chemical environment, structure, and bonding of antimony atoms in various materials.

[11][12] Due to its nuclear spin of 5/2, ¹²¹Sb is a quadrupolar nucleus, which results in broad

NMR signals that are highly sensitive to the symmetry of the local environment.[10]

¹²¹Sb NMR is particularly useful for characterizing:

Inorganic and organometallic antimony compounds.[11]

Semiconductors and other advanced materials containing antimony.[10]

The coordination chemistry of antimony in different chemical species.

The diagram below outlines the basic experimental workflow for ¹²¹Sb solid-state NMR

spectroscopy.
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Antimony-121 Solid-State NMR Workflow

Antimony-121 Mössbauer Spectroscopy
¹²¹Sb is a "Mössbauer-active" isotope, meaning it can be studied using Mössbauer

spectroscopy. This technique is highly sensitive to the electronic structure and chemical

environment of the antimony nucleus. It provides valuable information on oxidation states, site

occupancies, and magnetic properties of antimony-containing materials.[5][9][13]

Key parameters obtained from ¹²¹Sb Mössbauer spectroscopy include the isomer shift and the

quadrupole splitting, which can be correlated with the nature of chemical bonding.[4][13] This

method is particularly powerful for studying:
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Antimony oxides, halides, and chalcogenides.[4][13]

Intermetallic compounds and alloys.

The effects of chemical composition on the electronic properties of antimony.

The following diagram illustrates the fundamental principle of a Mössbauer spectroscopy

experiment.
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Principle of ¹²¹Sb Mössbauer Spectroscopy

Experimental Protocols
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While detailed experimental protocols are highly specific to the instrumentation and research

goals, the following provides a generalized methodology for the key applications of Antimony-
121.

Production of Iodine-124 from an Antimony-121 Target
Target Preparation: A target is prepared using highly enriched Antimony-121, typically in the

form of metallic antimony or antimony oxide, deposited on a suitable backing material.

Irradiation: The target is placed in a cyclotron and bombarded with a beam of alpha particles.

The energy of the beam is optimized to maximize the yield of the ¹²¹Sb(α,n)¹²⁴I reaction while

minimizing the production of impurities.

Target Dissolution: After irradiation, the target is remotely handled and dissolved in a suitable

solvent, such as a strong acid.

Chemical Separation: The Iodine-124 is separated from the bulk antimony target material

and any other byproducts. This can be achieved through methods such as solvent extraction

or chromatography. For example, a study describes the separation of no-carrier-added iodine

from an irradiated antimony trioxide target using solvent extraction with carbon tetrachloride.

[14]

Purification and Quality Control: The separated Iodine-124 is further purified and subjected to

quality control tests to ensure its radiochemical and radionuclidic purity before its use in

radiopharmaceutical preparations.

Antimony-121 Solid-State NMR Spectroscopy
Sample Preparation: The solid sample containing Antimony-121 is finely ground to a

homogenous powder and packed into an NMR rotor.

Spectrometer Setup: The rotor is placed in the NMR probe, and the spectrometer is tuned to

the resonance frequency of ¹²¹Sb. A common external reference standard is a saturated

solution of KSbCl₆ in acetonitrile.[2]

Data Acquisition: The sample is spun at a high speed at the "magic angle" (54.7°) to average

out anisotropic interactions and obtain higher resolution spectra. A single-pulse experiment is
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typically performed to acquire the ¹²¹Sb NMR spectrum.

Data Processing and Analysis: The acquired free induction decay (FID) is Fourier

transformed to obtain the NMR spectrum. The spectrum is then analyzed to determine the

chemical shifts and quadrupole coupling parameters, which provide insights into the

structure and bonding of the antimony atoms in the sample.

Antimony-121 Mössbauer Spectroscopy
Sample Preparation: The Antimony-121 containing sample is prepared as a thin, uniform

absorber.

Experimental Setup: The absorber is placed between a radioactive source that emits gamma

rays of a suitable energy (e.g., ¹²¹mSnO₃) and a gamma-ray detector. The experiment is

often conducted at cryogenic temperatures to increase the recoil-free fraction.

Data Acquisition: The energy of the emitted gamma rays is modulated by moving the source

relative to the absorber (Doppler effect). The detector measures the intensity of the

transmitted gamma rays as a function of the source velocity.

Spectral Analysis: The resulting Mössbauer spectrum (a plot of gamma-ray transmission

versus source velocity) is analyzed to extract the isomer shift and quadrupole splitting. These

parameters are then interpreted to deduce information about the electronic and magnetic

environment of the antimony nuclei in the sample.

Conclusion
Antimony-121 is a stable and versatile isotope with significant applications in both

fundamental and applied sciences. Its role as a target for producing medical radioisotopes like

Iodine-124 is crucial for advancing diagnostic imaging techniques. Furthermore, its utility in

sophisticated analytical methods such as NMR and Mössbauer spectroscopy provides

researchers with powerful tools to investigate the intricate details of chemical structure and

bonding in a wide array of materials. The information and protocols outlined in this guide are

intended to serve as a valuable resource for scientists and professionals working with or

considering the use of Antimony-121 in their research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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